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Compound of Interest

Compound Name: Eniclobrate
CAS No.: 60662-18-2
Cat. No.: B10781295
Get Quote
. J

Executive Summary: The Lipophilicity Challenge

Welcome to the Technical Support Hub. You are likely here because you have observed a
common phenomenon with Eniclobrate: the formation of a white precipitate immediately upon
introducing your concentrated stock solution into aqueous media (PBS, cell culture medium, or
assay buffers).

The Science: Eniclobrate is a diphenylmethane derivative with a molecular weight of 409.91
g/mol .[1][2] Its structure features a highly lipophilic backbone and a pyridine ring. At
physiological pH (7.4), the pyridine nitrogen remains largely unprotonated (pKa ~5.2),
rendering the molecule neutral and practically insoluble in water.

This guide provides field-proven protocols to maintain Eniclobrate in solution for biological
assays, ensuring that your data reflects drug activity, not the artifacts of precipitation.

Troubleshooting Hub: Frequently Asked Questions
(FAQs)
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Q1: "l dissolved Eniclobrate in DMSO, but it crashes out
when | add it to my cell culture media. Why?"

Diagnosis: This is the "Solvent Shock" effect. When a small volume of high-concentration
organic stock (e.g., 100% DMSO) hits a large volume of aqueous buffer, the local solubility limit
is instantly exceeded before mixing can occur, creating micro-precipitates that may not re-
dissolve.

The Fix:
 Increase Mixing Speed: Vortex the media while slowly adding the drug stock.

¢ Use an Intermediate Dilution: Do not jump from 10 mM (Stock) to 10 uM (Final) in one step if
using pure aqueous media.

¢ Add a Surfactant/Carrier: Pre-supplement your media with 0.1% BSA (Bovine Serum
Albumin) or use a cyclodextrin carrier (see Protocol B). Albumin acts as a "sink," binding the
lipophilic drug and keeping it in solution.

Q2: "What is the maximum solubility | can expect?"
Based on structural analogs and commercial stock guidelines:

e DMSO: ~10-25 mM (approx. 4-10 mg/mL).

e Ethanol: ~10 mM (lower stability than DMSO).

o Water/PBS: < 10 uM (Practically insoluble without modification).

Q3: "Can | use acidic buffer to dissolve it?"

Technical Insight: Eniclobrate contains a pyridine ring.[3] Acidifying the solution (pH < 4.0) will
protonate the nitrogen, significantly increasing solubility.

e Warning: If your assay requires pH 7.4, neutralizing the acid will cause immediate
reprecipitation unless a stabilizing agent (like Hydroxypropyl-B-cyclodextrin) is present to
"catch" the neutralizing molecules.
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Q4: "How should | formulate Eniclobrate for in vivo oral
gavage?"

Do not use PBS. The compound will sediment, leading to inconsistent dosing. Recommended
Vehicles:

e Suspension: 0.5% to 1% Methylcellulose (400 cP) in water.

 Oil Solution: Corn oil or Olive oil (Eniclobrate is highly lipophilic and dissolves better in
lipids).

Detailed Experimental Protocols
Protocol A: The "Step-Down" Preparation for Cell
Culture

Use this method to minimize precipitation in cellular assays.
Reagents:

o Eniclobrate Solid (Store at 4°C).

e Anhydrous DMSO (Cell culture grade).

e Culture Media (pre-warmed to 37°C).

Procedure:

e Primary Stock: Dissolve 4.1 mg of Eniclobrate in 1 mL of DMSO to create a 10 mM stock
solution. Vortex until completely clear.

 Intermediate Work Solution (100x): Dilute the Primary Stock 1:100 into pure DMSO (not
water) to create a 100 uM working solution.

o Why? Keeping the intermediate in DMSO prevents premature crashing.

e Final Dosing: Add 10 pL of the 100 uM Work Solution to 990 uL of Culture Media (with
serum/BSA).
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o Final Concentration: 1 uM.

o Final DMSO: 1% (Note: If 1% is toxic to your cells, perform a 1000x dilution step instead to
reach 0.1% DMSO).

 Verification: Inspect under a microscope (10x objective). If you see dark crystals or "sand,"
the drug has precipitated.

Protocol B: Cyclodextrin Complexation (The "Gold
Standard")

Use this if you need high concentrations (>10 uM) in aqueous buffer without DMSO toxicity.
Reagents:

o Hydroxypropyl-B-Cyclodextrin (HP-3-CD).[4]

o Milli-Q Water.

Procedure:

e Prepare a 20% (w/v) HP-3-CD solution in Milli-Q water. Filter sterilize (0.22 um).

» Dissolve Eniclobrate in a minimal volume of Acetone or Ethanol (e.g., 10 mg in 0.5 mL).

e Add the Eniclobrate solution dropwise to 10 mL of the HP-3-CD solution while stirring
rapidly (magnetic stirrer, 500 RPM).

 Stir open-capped in a fume hood for 4-6 hours to allow the organic solvent
(Acetone/Ethanol) to evaporate.

o Result: A clear agueous solution where Eniclobrate is trapped inside the cyclodextrin cavity.

e QC: Measure absorbance at 260—-280 nm (check specific lambda max) to confirm
concentration.

Solubility Data & Reference Table
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. Solubility Limit
Solvent | Vehicle (Est) Usage Context Notes
st.

Hygroscopic; keep
DMSO ~25 mM Stock Storage tightly sealed at
-20°C.

Prone to evaporation;

Ethanol (100%) ~10 mM Stock Storage less stable than
DMSO.
NOT Immediate
PBS (pH 7.4) <luM o
RECOMMENDED precipitation.
) ) Requires
0.5% Methylcellulose Suspension In Vivo (Oral)

homogenization.

Good bioavailability

Corn QOil ~5-10 mM In Vivo (Oral) ) N
for lipophilic drugs.
Best for avoiding
20% HP-B-CD ~1-2 mM Aqueous Assays organic solvent

toxicity.

Decision Workflow (Visualization)

The following diagram outlines the logical decision process for selecting the correct formulation
strategy based on your experimental endpoint.
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Is DMSO Tolerance < 0.1%7? Check Buffer pH Avoid Aqueous Buffer

Prevent Adsorption

Add 0.01% Tween-20 Use Corn QOil or
or Triton X-100 0.5% Methylcellulose

Direct Dilution Use HP-beta-Cyclodextrin
(Vortexing) Complexation
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Caption: Decision tree for Eniclobrate formulation. Select the path matching your assay
tolerance for organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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